Cas no 1806989-15-0 (4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol
• CAS No: 1806989-15-0
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4896070
• Update Time: 2025-06-09

4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-6-5(7(9)10)4(3-13)2-11-8(6)12(14)15/h2,7,13H,3H2,1H3
• InChI Key： YVFUTUUGDDKTQX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2

Additional information on 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol

Comprehensive Overview of 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol (CAS No. 1806989-15-0)

4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol (CAS No. 1806989-15-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, exhibits promising potential in various applications, including drug discovery and material science. Its molecular structure, which combines a methoxy group and a nitro substituent, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives like 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting infectious diseases and chronic conditions. The compound's difluoromethyl group is a key feature, as it often improves the lipophilicity and binding affinity of drug candidates, aligning with the growing trend of fluorine-containing pharmaceuticals in the industry.

From an agrochemical perspective, 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol is being explored for its potential as a crop protection agent. Its structural attributes may contribute to the development of next-generation pesticides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture and the reduction of harmful chemical residues in food production. The compound's nitropyridine core is particularly noteworthy, as it often serves as a scaffold for bioactive molecules with herbicidal or fungicidal properties.

The synthesis of 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol typically involves multi-step organic reactions, including nitration, methoxylation, and difluoromethylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and assess its quality. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes for this compound, minimizing waste and energy consumption.

In the context of drug discovery, 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol is often utilized as a key intermediate in the development of kinase inhibitors and antimicrobial agents. Its nitro group can be selectively reduced to an amine, enabling further functionalization for targeted drug design. This flexibility makes it a valuable asset in medicinal chemistry, where researchers are constantly seeking novel scaffolds to address drug resistance and unmet medical needs. The compound's potential applications in cancer therapy and anti-inflammatory drugs are currently under investigation, with preliminary studies showing encouraging results.

The commercial availability of 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol (CAS No. 1806989-15-0) has expanded in recent years, driven by its increasing relevance in high-value chemical synthesis. Suppliers often provide the compound in various purity grades, catering to the diverse needs of research laboratories and industrial-scale production. Quality control measures, including HPLC analysis and elemental analysis, are critical to ensure consistency across batches. As the demand for custom synthesis services grows, this compound has become a popular choice for contract research organizations specializing in heterocyclic chemistry.

Looking ahead, the future of 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-methanol appears bright, with ongoing research uncovering new applications and synthetic methodologies. Its unique combination of fluorine and nitrogen functionalities positions it as a valuable tool for addressing contemporary challenges in life sciences and material engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.